Phylloseptin-J4
Description
Phylloseptin-J4 is a cationic antimicrobial peptide (AMP) isolated from the skin secretions of the hylid frog Phyllomedusa jandaia. It belongs to the phylloseptin family, characterized by short sequences (typically 18–20 residues), a conserved N-terminal domain, and a propensity for α-helical secondary structures in membrane-mimetic environments . This compound demonstrates broad-spectrum antimicrobial activity against Gram-positive bacteria (e.g., Staphylococcus aureus), Gram-negative bacteria (e.g., Escherichia coli), and fungi (e.g., Candida albicans), with minimal hemolytic effects on mammalian erythrocytes . Its mechanism involves disrupting microbial membranes via electrostatic interactions with negatively charged phospholipids, leading to pore formation and cell lysis .
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
FLSLIPHAINAISAIAHHL |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
For example:
- Synergistic Effects: Combining this compound with conventional antibiotics (e.g., ciprofloxacin) reduces biofilm formation in Pseudomonas aeruginosa by 70% .
- Structural Modifications : Substituting Asn<sup>10</sup> with Lys increases net charge (+5) and broad-spectrum activity (MIC for E. coli drops to 3.1 μg/mL) without elevating hemolysis .
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